Cas no 88174-22-5 (Benzaldehyde, 2-chloro-4,6-dimethyl-)

• Product Name: Benzaldehyde, 2-chloro-4,6-dimethyl-
• CAS No: 88174-22-5
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 642240
• PubChem ID: 13827184
• Update Time: 2025-04-19

Benzaldehyde, 2-chloro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-4,6-dimethyl-
• 2-chloro-4,6-dimethylbenzaldehyde
• DTXSID20550572
• 88174-22-5

• Inchi： 1S/C9H9ClO/c1-6-3-7(2)8(5-11)9(10)4-6/h3-5H,1-2H3
• InChI Key： VRQBJXIKTQNAKK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1C=O

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives